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Compound of Interest

Compound Name: Azido-PEG23-C2-azide

Cat. No.: B8113888 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Azido-PEG23-C2-azide was not publicly

available. This guide is compiled from publicly accessible safety information for similar

bifunctional azido-PEG compounds and general safety protocols for handling organic azides.

Researchers must consult the official SDS provided by their supplier for definitive safety

information.

Introduction
Azido-PEG23-C2-azide is a bifunctional, hydrophilic polyethylene glycol (PEG) linker used

extensively in bioconjugation, drug delivery, and materials science. Its terminal azide groups

enable efficient and specific "click chemistry" reactions. While the PEG backbone is generally

considered biocompatible and non-toxic, the presence of two terminal azide functionalities

necessitates stringent safety protocols.[1][2] Organic azides are energy-rich molecules that can

be heat- and shock-sensitive, requiring careful handling to prevent potentially explosive

decomposition.[3] This document provides a detailed technical overview of the known hazards,

handling procedures, and emergency responses associated with this class of compounds.

Hazard Identification and Classification
While the PEG component of the molecule has low toxicity, the azide groups are the primary

source of hazard.[4][5] Based on the Safety Data Sheet for a structurally related compound, N-

(acid-PEG3)-N-bis(PEG3-azide), the following GHS classifications are representative for this

chemical class.[6]
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Table 1: GHS Hazard Classification (Representative Example)[6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Source: SDS for N-(acid-PEG3)-N-bis(PEG3-azide).[6] This information should be considered

representative and may not be identical for Azido-PEG23-C2-azide.

Organic azides, as a class, are potentially explosive and can decompose violently with the

input of energy from heat, light, pressure, or shock.[1][7]

The following diagram illustrates the logical flow of hazard identification based on the

compound's structure.
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Diagram 1: Hazard Identification Logic

Azido-PEG23-C2-azide

Polyethylene Glycol (PEG) Backbone Terminal Azide Groups (-N3)

Generally Low Toxicity & Biocompatible Potential Hazards

Energy-Rich
Potentially Explosive Chemical Reactivity & Toxicity
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Diagram 2: Safe Handling Workflow
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Diagram 3: Emergency Response Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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